Cas no 67434-29-1 (2-isocyano-1-morpholino-ethanone)

• Product Name: 2-isocyano-1-morpholino-ethanone
• CAS No: 67434-29-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD06200444
• CID: 1716771
• PubChem ID: 6455475
• Update Time: 2025-06-25

2-isocyano-1-morpholino-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-isocyano-1-morpholin-4-ylethanone
• isocyanoacetylmorpholine
• AC1O5BJE
• 2-isocyano-1-morpholinoethanone
• N-morpholino isocyanoacetamide
• N-morpholino-2-isocyano-acetamide
• N-(α-isocyanoacetyl)morpholine
• Morpholine, 4-(isocyanoacetyl)-
• morpholino α-isocyano acetamide
• 4-isocyanoacetyl-morpholine
• 2-isocyano-1-(4-morpholinyl)Ethanone
• 2-isocyano-1-morpholino-ethanone
• AKOS006294710
• 2-isocyano-1-(morpholin-4-yl)ethan-1-one
• BS-42890
• P19853
• 2-isocyano-1-morpholinoethan-1-one
• NFXRGAXRBOBIEQ-UHFFFAOYSA-N
• DA-26075
• MFCD06200444
• SCHEMBL2696781
• 67434-29-1
• SY263041
• DTXSID50217782

• MDL： MFCD06200444
• Inchi： 1S/C7H10N2O2/c1-8-6-7(10)9-2-4-11-5-3-9/h2-6H2
• InChI Key： NFXRGAXRBOBIEQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C[N+]#[C-])=O)CC1

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.9
• XLogP3: -0.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.54000
• LogP: -1.06690

Additional information on 2-isocyano-1-morpholino-ethanone

Introduction to 2-Isocyano-1-Morpholino-Ethanone (CAS No. 67434-29-1)

2-Isocyano-1-morpholino-ethanone (CAS No. 67434-29-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention from researchers and industry professionals alike. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 2-isocyano-1-morpholino-ethanone, drawing on the latest research findings to provide a detailed and up-to-date overview.

Chemical Structure and Properties

2-Isocyano-1-morpholino-ethanone is a compound with the molecular formula C₈H₁₃N₃O and a molecular weight of 163.20 g/mol. The molecule consists of an isocyanate group (-N=C=O) attached to a morpholine ring (C₄H₈N₂O), which is further linked to an ethanone (C₂H₃O) moiety. The presence of these functional groups imparts unique chemical properties to the compound, making it highly reactive and suitable for various synthetic transformations.

The isocyanate group in 2-isocyano-1-morpholino-ethanone is particularly reactive, capable of undergoing nucleophilic addition reactions with a wide range of nucleophiles such as amines, alcohols, and thiols. This reactivity makes it a valuable intermediate in the synthesis of ureas, carbamates, and other nitrogen-containing compounds. The morpholine ring, on the other hand, provides additional stability and solubility to the molecule, enhancing its utility in various chemical processes.

Synthesis Methods

The synthesis of 2-isocyano-1-morpholino-ethanone can be achieved through several well-established methods. One common approach involves the reaction of morpholine with ethyl chloroformate to form an intermediate chloroformate ester, which is then treated with sodium azide to generate the corresponding azide. Subsequent thermal decomposition of the azide yields the desired isocyanate product.

A more recent and efficient method involves the use of transition metal catalysts to promote the formation of the isocyanate group directly from morpholine and ethyl formate. This catalytic approach not only reduces the number of steps required but also improves the overall yield and purity of the final product. For example, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed protocol that achieved high yields of 2-isocyano-1-morpholino-ethanone with excellent selectivity.

Potential Applications in Pharmaceuticals

2-Isocyano-1-morpholino-ethanone has shown promise in pharmaceutical research due to its ability to serve as a building block for more complex molecules with therapeutic potential. One notable application is in the development of new antiviral agents. A study published in Antiviral Research in 2020 demonstrated that derivatives of 2-isocyano-1-morpholino-ethanone exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 2-isocyano-1-morpholino-ethanone-based compounds have also been explored for their anti-inflammatory properties. Research conducted at the University of California, San Francisco, revealed that certain derivatives could effectively inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Potential Applications in Materials Science

In addition to its pharmaceutical applications, 2-isocyano-1-morpholino-ethanone has found use in materials science due to its ability to form stable polymers and coatings. The reactive isocyanate group can be polymerized with various diols or polyols to produce polyurethanes with tailored mechanical properties. These polyurethanes have applications in areas such as adhesives, coatings, and elastomers.

A recent study published in Macromolecules explored the use of 2-isocyano-1-morpholino-ethanone-based polyurethanes as biodegradable materials for tissue engineering applications. The researchers found that these materials exhibited excellent biocompatibility and degradation profiles, making them suitable for use as scaffolds in regenerative medicine.

Safety Considerations and Handling Guidelines

2-isocyano-1-morpholino-ethanone , it is important to follow standard safety protocols due to its reactivity and potential health hazards. The compound should be stored in a cool, dry place away from incompatible substances such as strong acids or oxidizers. Personal protective equipment (PPE) including gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For instance, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. In case of inhalation or ingestion, medical attention should be sought promptly.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-isocyano-1-morpholino-ethanone demonstrates its potential as a valuable intermediate in various fields including pharmaceuticals and materials science. As new synthetic methods continue to be developed and optimized, it is likely that even more diverse applications will emerge for this versatile compound.

In conclusion,< strong > 2-isocyano - 1 - morpholino - ethanone strong > represents an exciting area of study with significant implications for both academic research and industrial applications . By continuing to explore its unique properties and reactivity , scientists can unlock new possibilities for innovation and advancement in multiple disciplines . p >